ABN401 in Non-Small Cell Lung Cancer: A Technical Overview of the Mechanism of Action
ABN401 in Non-Small Cell Lung Cancer: A Technical Overview of the Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Introduction
ABN401 is an orally bioavailable, highly selective, small-molecule inhibitor of the c-MET receptor tyrosine kinase, also known as hepatocyte growth factor receptor (HGFR).[1][2] Dysregulation of the c-MET signaling pathway, driven by genetic alterations such as gene amplification, overexpression, or mutations, is a key oncogenic driver in various malignancies, including Non-Small Cell Lung Cancer (NSCLC).[3][4] In NSCLC, aberrant c-MET signaling is implicated in tumor growth, invasion, metastasis, and the development of resistance to other targeted therapies, such as EGFR inhibitors.[5]
ABN401 is specifically designed to target tumors with c-MET dysregulation, with a particular focus on NSCLC harboring MET exon 14 (METex14) skipping mutations, which occur in approximately 3-4% of NSCLC cases. This document provides an in-depth technical guide on the core mechanism of action of ABN401, supported by preclinical data, molecular modeling, and clinical trial results.
Core Mechanism of Action: Competitive ATP Inhibition
ABN401 functions as a highly selective ATP-competitive inhibitor of the c-MET tyrosine kinase. It directly binds to the ATP-binding pocket within the catalytic domain of the c-MET receptor. This binding action prevents the autophosphorylation of the receptor upon its activation by its natural ligand, Hepatocyte Growth Factor (HGF), or through ligand-independent mechanisms such as gene amplification or mutation. By blocking phosphorylation, ABN401 effectively halts the initiation of downstream signal transduction cascades that are critical for cancer cell proliferation and survival.
Molecular Binding Mode
Molecular docking simulations have elucidated the specific interactions between ABN401 and the c-MET kinase domain. The stability of the ABN401-MET complex is maintained through a combination of hydrogen bonds, hydrophobic interactions, and pi-stacking.
Key amino acid residues in the MET kinase domain crucial for this interaction include:
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Tyrosine 1230 (1230Y): Forms a key pi-stacking interaction with the inhibitor.
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Aspartic Acid 1222 (1222D): Engages in a hydrogen bond with ABN401.
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Glutamic Acid 1233 (1233E): Forms a salt bridge that helps stabilize the complex.
Additional residues such as 1158P, 1161K, 1180A, and 1226A also contribute to the binding through hydrogen bonding and hydrophobic interactions, allowing ABN401 to bind to a larger area of the active site compared to some other c-MET inhibitors.
Inhibition of Downstream Signaling Pathways
The activation of the c-MET receptor tyrosine kinase normally triggers a cascade of intracellular signaling pathways that regulate cell growth, motility, and survival. Aberrant, continuous activation of these pathways is a hallmark of MET-addicted cancers. ABN401's inhibition of c-MET phosphorylation effectively shuts down these critical downstream pathways.
The primary signaling axes blocked by ABN401 include:
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RAS/MAPK Pathway: Crucial for cell proliferation.
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PI3K/AKT/mTOR Pathway: A central regulator of cell growth, survival, and apoptosis.
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JAK/STAT Pathway: Involved in cell migration and immune response modulation.
By disrupting these pathways, ABN401 induces cell death in tumor cells that are dependent on c-MET signaling for their proliferation and survival.
Quantitative Data: Clinical Efficacy in NSCLC
Clinical trials have demonstrated the anti-tumor activity of ABN401 in patients with advanced solid tumors, particularly in NSCLC with c-MET alterations.
Table 1: Phase 1 (NCT04052971) Efficacy in NSCLC
| Parameter | Cohort | Result | Citation |
| Clinical Response | NSCLC with c-MET overexpression | 2 Partial Responses | |
| Recommended Phase 2 Dose (RP2D) | Advanced Solid Tumors | 800 mg Once Daily (QD) | |
| Maximum Tolerated Dose (MTD) | Advanced Solid Tumors | Not reached at up to 1200 mg QD |
Table 2: Phase 2 (NCT05541822) Efficacy in METex14 Skipping NSCLC (Data Cut-off: July 2023)
| Parameter | Patient Population | Result | Citation |
| Objective Response Rate (ORR) | Treatment-Naïve (n=8) | 75% (6 of 8) | |
| Evaluable Population (n=17) | 52.9% (9 of 17) | ||
| Evaluable Population (n=16) | 56.2% (9 of 16) | ||
| Median Duration of Response (DoR) | All responders | 5.4 months |
Table 3: Phase 2 (NCT05541822) Safety Profile in All Patients (n=24) at 800 mg QD
| Adverse Event (AE) Parameter | Frequency | Citation |
| Most Common Treatment-Related AEs (any grade) | ||
| Nausea | 70.8% | |
| Vomiting | 29.2% | |
| Diarrhea | 33.3% | |
| Peripheral Edema (Grade 1-2) | 29.2% | |
| Serious AEs | ||
| Grade ≥3 Treatment-Related AEs (TRAEs) | 8.3% (2 of 24) | |
| TRAEs leading to discontinuation | 0% |
Experimental Protocols
The mechanism of action and clinical efficacy of ABN401 have been established through a series of preclinical and clinical investigations.
Molecular Docking Simulation
To investigate the potential binding mode between ABN401 and the c-MET kinase domain, molecular docking studies were conducted. The PyRx software, which implements AutoDock Vina, was utilized for this purpose. The analysis focused on identifying the lowest energy protein-inhibitor complexes to determine the most probable and stable binding interactions, including hydrogen bonds, hydrophobic interactions, and pi-stacking.
Kinase Selectivity Profiling
The selectivity of ABN401 was assessed against a large panel of kinases to confirm its specificity for c-MET. The kinase selectivity profile was determined by testing ABN401 against a panel of 571 kinases, including both wildtype and mutant forms, in studies conducted by Reaction Biology Corp.
Clinical Trial Methodology
The clinical development of ABN401 has been pursued through multicenter, open-label Phase 1 (NCT04052971) and Phase 2 (NCT05541822) trials.
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Patient Population: Patients with advanced solid tumors, with expansion cohorts specifically for NSCLC with c-MET dysregulation (overexpression, amplification, or METex14 skipping).
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Dosing and Administration: ABN401 was administered orally once daily in 21-day cycles. The Phase 1 study employed a dose-escalation design to determine safety and establish the RP2D.
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Primary Objectives: The primary objective of the Phase 1 trial was to evaluate safety, tolerability, and determine the MTD. For the Phase 2 trial, the primary objective is the objective response rate (ORR).
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Assessments: Safety and tolerability were monitored and graded according to the Common Terminology Criteria for Adverse Events (CTCAE) v5.0. Tumor assessments and efficacy were evaluated using the Response Evaluation Criteria in Solid Tumors (RECIST 1.1).
Conclusion
ABN401 is a highly potent and selective c-MET inhibitor that acts by competitively binding to the ATP pocket of the kinase domain, thereby preventing receptor phosphorylation and blocking downstream oncogenic signaling. This mechanism has demonstrated promising anti-tumor efficacy and a manageable safety profile in clinical trials, particularly for patients with NSCLC harboring MET exon 14 skipping mutations. The ongoing clinical development will further delineate the role of ABN401 in the treatment landscape of MET-driven NSCLC.
References
- 1. benchchem.com [benchchem.com]
- 2. Facebook [cancer.gov]
- 3. MET in Non-Small-Cell Lung Cancer (NSCLC): Cross ‘a Long and Winding Road’ Looking for a Target - PMC [pmc.ncbi.nlm.nih.gov]
- 4. cMET in NSCLC: Can We Cut off the Head of the Hydra? From the Pathway to the Resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
